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Compound of Interest

Compound Name: Anticancer agent 183

Cat. No.: B15137623 Get Quote

An In-depth Technical Guide to Anticancer Agent
183
For Researchers, Scientists, and Drug Development Professionals

Introduction

Anticancer agent 183, also identified as compound 4h in scientific literature, is a novel

synthetic compound with demonstrated anticancer properties. This technical guide provides a

comprehensive overview of its chemical structure, biological activity, and the experimental

protocols utilized in its evaluation. The data presented is intended to support further research

and development of this promising therapeutic candidate.

Chemical Structure

Anticancer agent 183 is a 1,3,4-oxadiazole derivative. Its chemical identity is confirmed by the

following identifiers:

CAS Number: 3018960-58-9

Molecular Formula: C₁₉H₁₈N₄O₄S

Molecular Weight: 398.44 g/mol
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SMILES: O=C(NC=1C=CC=CC1OCC2=NN=C(O2)SCC(=O)NC=3C=CC=CC3)C

Quantitative Biological Data

The biological activity of Anticancer agent 183 has been evaluated through various in vitro

assays. The key quantitative data are summarized in the table below for clear comparison.

Biological
Target/Assay

Cell Line Parameter Value Reference

Anticancer

Activity

A549 (Human

Lung Carcinoma)
IC₅₀ <0.14 µM [1]

Enzyme

Inhibition

Matrix

Metalloproteinas

e-9 (MMP-9)

% Inhibition
>75% at 100

µg/mL
[1]

Mechanism of Action

Anticancer agent 183 exhibits a multi-faceted mechanism of action against cancer cells. Its

primary modes of action identified to date include:

Induction of Apoptosis: The compound has been shown to induce programmed cell death in

cancer cells[1].

Enzyme Inhibition: It is a potent inhibitor of matrix metalloproteinase-9 (MMP-9), an enzyme

implicated in tumor invasion and metastasis[1].

The inhibition of MMP-9 suggests a potential role for Anticancer agent 183 in preventing

cancer cell migration and the spread of tumors. The induction of apoptosis points to its direct

cytotoxic effects on cancer cells.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of

Anticancer agent 183.

1. Synthesis of Anticancer Agent 183 (Compound 4h)
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The synthesis of Anticancer agent 183 is described in the work by Leyla Yurttaş, et al. and

involves a multi-step process. A generalized workflow is provided below. For specific reaction

conditions, reagent quantities, and purification methods, please refer to the source publication.
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Synthesis Workflow

Starting Materials

Step 1: 
Esterification

Intermediate Ester

Step 2: 
Hydrazide Formation

Hydrazide Intermediate

Step 3: 
Oxadiazole Ring Formation

1,3,4-Oxadiazole Intermediate

Step 4: 
Final Coupling Reaction

Anticancer Agent 183
(Compound 4h)

Click to download full resolution via product page

A generalized workflow for the synthesis of Anticancer agent 183.
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2. In Vitro Anticancer Activity Assay (A549 Cell Line)

The half-maximal inhibitory concentration (IC₅₀) of Anticancer agent 183 against the A549

human lung carcinoma cell line was determined using a standard cell viability assay.

IC50 Determination Workflow

Culture A549 Cells

Seed Cells in 96-well Plates

Treat with Serial Dilutions of
Anticancer Agent 183

Incubate for Specified Time

Perform Cell Viability Assay
(e.g., MTT, XTT)

Measure Absorbance and
Calculate IC50 Value

IC50 < 0.14 µM

Click to download full resolution via product page
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Workflow for determining the in vitro anticancer activity.

3. Matrix Metalloproteinase-9 (MMP-9) Inhibition Assay

The inhibitory effect of Anticancer agent 183 on MMP-9 activity was quantified using a

commercially available MMP-9 inhibitor screening kit or a similar fluorescence-based assay.

MMP-9 Inhibition Assay Workflow

Prepare Assay Buffer, MMP-9 Enzyme,
and Fluorogenic Substrate

Incubate MMP-9 with
Anticancer Agent 183 (100 µg/mL)

Add Fluorogenic Substrate

Measure Fluorescence Intensity
over Time

Calculate Percentage of Inhibition
Compared to Control

>75% Inhibition

Click to download full resolution via product page

Workflow for the MMP-9 inhibition assay.

Signaling Pathway
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Based on its known biological activities, a putative signaling pathway affected by Anticancer
agent 183 is proposed below. This pathway highlights its role in inducing apoptosis and

inhibiting MMP-9, which can impact downstream cellular processes related to cell survival and

metastasis.

Proposed Signaling Pathway of Anticancer Agent 183

Anticancer Agent 183

MMP-9

inhibits

Apoptotic Pathway

induces

Extracellular Matrix
Degradation

promotes

Caspase Activation

Apoptosis
(Programmed Cell Death)Cell Invasion and Metastasis

leads to

Click to download full resolution via product page

A proposed signaling pathway for Anticancer agent 183.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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